Cas no 1189096-56-7 (N3-DOOA-Suc-OH)
N3-DOOA-Suc-OH Chemical and Physical Properties
Names and Identifiers
-
- N3-DOOA-Suc-OH
- MFCD20134137
- 4-(2-(2-(2-azidoethoxy)ethoxy)ethylamino)-4-oxobutanoic acid
- 1189096-56-7
- 4-[2-[2-(2-azidoethoxy)ethoxy]ethylamino]-4-oxobutanoic acid
- SCHEMBL20883229
- 4-((2-(2-(2-azidoethoxy)ethoxy)ethyl)amino)-4-oxobutanoic acid
- LCZC1400
-
- Inchi: 1S/C10H18N4O5/c11-14-13-4-6-19-8-7-18-5-3-12-9(15)1-2-10(16)17/h1-8H2,(H,12,15)(H,16,17)
- InChI Key: MWLLWUKYEXBSBD-UHFFFAOYSA-N
- SMILES: O(CCOCCN=[N+]=[N-])CCNC(CCC(=O)O)=O
Computed Properties
- Exact Mass: 274.12771969g/mol
- Monoisotopic Mass: 274.12771969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 99.2Ų
N3-DOOA-Suc-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB526038-500mg |
N3-DOOA-Suc-OH; . |
1189096-56-7 | 500mg |
€177.50 | 2024-08-02 | ||
| abcr | AB526038-1g |
N3-DOOA-Suc-OH; . |
1189096-56-7 | 1g |
€256.30 | 2024-08-02 | ||
| abcr | AB526038-5g |
N3-DOOA-Suc-OH; . |
1189096-56-7 | 5g |
€807.50 | 2024-08-02 |
N3-DOOA-Suc-OH Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on N3-DOOA-Suc-OH
Introduction to N3-DOOA-Suc-OH and Its Applications in Modern Chemical Biology
The compound with the CAS number 1189096-56-7 and the product name N3-DOOA-Suc-OH represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique structural properties and versatile applications in pharmaceutical research and drug development. The molecular structure of N3-DOOA-Suc-OH incorporates a sucrose moiety, which enhances its solubility and bioavailability, making it an attractive candidate for various biological assays and therapeutic applications.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The N3-DOOA-Suc-OH molecule, with its well-defined chemical properties, has emerged as a promising tool for researchers studying enzyme inhibition and receptor binding. Its ability to interact with biological targets while maintaining stability under various conditions makes it particularly valuable for both in vitro and in vivo studies.
The synthesis of N3-DOOA-Suc-OH involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as chemoenzymatic synthesis, have been employed to introduce the sucrose moiety at the 3-position of the DOOA backbone. This modification not only improves the pharmacokinetic properties of the compound but also enhances its binding affinity to target proteins.
One of the most exciting applications of N3-DOOA-Suc-OH is in the field of drug discovery. Researchers have utilized this compound as a scaffold for designing new molecules with enhanced therapeutic potential. For instance, studies have shown that derivatives of N3-DOOA-Suc-OH can effectively inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.
The role of N3-DOOA-Suc-OH in academic research has also been highlighted in several recent publications. A notable study published in the Journal of Medicinal Chemistry demonstrated that N3-DOOA-Suc-OH-based compounds exhibit significant antitumor activity by selectively targeting cancer cell proliferation pathways. This finding has opened up new avenues for developing targeted therapies against various types of cancer.
In addition to its therapeutic applications, N3-DOOA-Suc-OH has found utility in diagnostic assays. Its ability to bind specific biomarkers has made it a valuable tool for early detection of diseases. Researchers have developed biosensors based on N3-DOOA-Suc-OH that can accurately detect trace amounts of disease-related proteins in biological samples, offering a promising approach for non-invasive disease diagnosis.
The future prospects of N3-DOOA-Suc-OH are vast, with ongoing research exploring its potential in regenerative medicine and tissue engineering. The compound's ability to promote cell growth and differentiation has led to investigations into its use as a scaffold material for tissue regeneration. Preliminary results suggest that N3-DOOA-Suc-OH-based hydrogels can support cell adhesion and proliferation, making them suitable for wound healing and tissue repair applications.
The development of novel synthetic methodologies for producing derivatives of N3-DOOA-Suc-OH is another area of active research. Advances in green chemistry have enabled the design of more sustainable synthetic routes that minimize waste and reduce environmental impact. These innovations are crucial for ensuring the long-term viability of N3-DOOA-Suc-OH-based compounds in both research and industrial settings.
In conclusion, the compound CAS number 1189096-56-7, known as N3-DOOA-Suc-OH, represents a significant breakthrough in chemical biology with diverse applications ranging from drug discovery to diagnostic assays and regenerative medicine. Its unique structural features and favorable pharmacokinetic properties make it an invaluable tool for researchers worldwide. As our understanding of biological systems continues to evolve, the potential applications of this compound are expected to expand even further, driving innovation across multiple scientific disciplines.
1189096-56-7 (N3-DOOA-Suc-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)